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Introduction

The concept of free radicals, highly reactive chemical species with an unpaired electron, was a
topic of considerable theoretical speculation in the early 20th century. While Moses Gomberg
had provided evidence for the stable triphenylmethyl radical in 1900, the existence of simple,
short-lived alkyl radicals in the gas phase remained unproven. This changed in 1929 with the
groundbreaking work of Friedrich A. Paneth and Wilhelm Hofeditz, who devised an elegant
experiment to provide the first direct evidence for the existence of the methyl radical (*CH3s).[1]
[2][3] Their work, published in Berichte der deutschen chemischen Gesellschaft, not only
confirmed the existence of these transient species but also provided a method for estimating
their short lifespan.[2][4] This technical guide provides an in-depth look at the early
experimental evidence for the methyl radical, focusing on the pivotal Paneth-Hofeditz
experiment.

Core Principles of the Paneth-Hofeditz Experiment

The experiment was based on the principle of thermal decomposition of an organometallic
compound, tetramethyllead (Pb(CHs)4), in a low-pressure flow system. The key steps were:
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o Generation of Methyl Radicals: Tetramethyllead vapor, carried by an inert gas, was passed
through a heated zone, causing it to decompose into solid lead and gaseous methyl
radicals.

o Detection of Methyl Radicals: The highly reactive methyl radicals were then transported
downstream, where they reacted with a previously deposited metallic mirror (typically lead),
causing the mirror to be removed.

» Confirmation of Radical Identity: The identity of the methyl radicals was further confirmed by
their reaction with other metallic mirrors (like zinc or antimony) to form known organometallic
compounds (like dimethylzinc).[3]

» Estimation of Radical Half-Life: By varying the distance between the point of radical
generation and the metallic mirror, and measuring the time required for the mirror's removal,
Paneth and Hofeditz were able to estimate the half-life of the methyl radicals.[2][4]

Experimental Protocols

The following is a detailed description of the methodology employed by Paneth and Hofeditz,
reconstructed from various historical and scientific accounts of their experiment.

Apparatus

The experimental setup consisted of a glass tube flow system maintained at low pressure (1-2
torr). A carrier gas (hydrogen or nitrogen) was passed through the system at a controlled rate.
The key components of the apparatus were:

o Carrier Gas Inlet: To introduce an inert gas into the system.

o Tetramethyllead Reservoir: A vessel containing liquid tetramethyllead, which was gently
heated to introduce its vapor into the carrier gas stream.

e Heating Zone: A section of the glass tube that was heated externally with a flame or a small
furnace to induce the thermal decomposition of tetramethyllead. This is where a lead mirror
would be deposited from the decomposition.
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e Reaction Zone: The section of the tube downstream from the heating zone where a second,
thin metallic mirror was deposited prior to the experiment.

o Cold Trap: A U-tube cooled with liquid air to condense the reaction products and unreacted
tetramethyllead.

e Vacuum Pump: To maintain the low-pressure environment.

Procedure

o Preparation of Tetramethyllead: Tetramethyllead was synthesized and purified. One method
of purification involved shaking the compound with freshly prepared, dry silver oxide to
remove any impurities.

o Creation of the Metallic Mirror: A thin mirror of a metal, such as lead, was deposited on the
inner surface of the reaction zone of the glass tube. This was achieved by heating a small
amount of the metal in the sealed, evacuated tube.

« |nitiation of the Experiment: The system was evacuated to a low pressure. The carrier gas
was then introduced at a constant flow rate. The tetramethyllead reservoir was gently
warmed to introduce its vapor into the gas stream.

e Generation and Detection of Methyl Radicals: The heating zone was heated to a
temperature sufficient to decompose the tetramethyllead (around 450 °C). This resulted in
the formation of a lead mirror in the heating zone and the release of methyl radicals into the
gas stream. These radicals were carried downstream to the reaction zone.

o Observation: The removal of the pre-deposited metallic mirror in the reaction zone was
observed. The time taken for the complete removal of the mirror was recorded.

o Varying Experimental Parameters: The experiment was repeated with variations in the flow
rate of the carrier gas and the distance between the heating zone and the reaction zone
mirror to study the lifetime of the methyl radicals.

Quantitative Data
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The quantitative aspects of the Paneth-Hofeditz experiment were crucial for understanding the

nature of methyl radicals. By systematically varying the experimental conditions, they were

able to deduce the radical's stability.

Parameter

Observation

Implication

Distance vs. Mirror Removal

As the distance between the
heating zone and the lead
mirror increased, the time
required to remove the mirror
also increased. At a certain
distance, the mirror was no

longer removed.

This demonstrated that the
methyl radicals have a finite
lifetime and decay over time

and distance.

Flow Rate vs. Mirror Removal

At a constant distance,
increasing the flow rate of the
carrier gas decreased the time

required for mirror removal.

A higher flow rate meant the
radicals reached the mirror

faster, with less time to decay.

Half-life of Methyl Radical

Based on their experimental
data, Paneth and Hofeditz
calculated the half-life of the
methyl radical under their
experimental conditions to be
approximately 0.0058
seconds.[2]

This was the first quantitative
measurement of the stability of

a simple, gaseous free radical.

Signaling Pathways and Experimental Workflow

The logical progression of the Paneth-Hofeditz experiment and the underlying chemical

reactions can be visualized through diagrams.
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Figure 1: Thermal Decomposition of Tetramethyllead.

4 «CHs (g)
Methyl Radicals

Pb(CHs3)4 (g)
Tetramethyllead

/

Pb (s)
Lead Mirror

Click to download full resolution via product page

Figure 2: Reaction of Methyl Radicals with a Lead Mirror.
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Figure 3: Logical Workflow of the Paneth-Hofeditz Experiment.
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Conclusion

The elegant and definitive experiments conducted by Paneth and Hofeditz provided the first
irrefutable evidence for the existence of short-lived, gaseous methyl radicals. Their work laid
the foundation for the field of free radical chemistry, which has since become integral to
understanding a vast array of chemical processes, from combustion and atmospheric chemistry
to polymer synthesis and biological systems. The methodologies they developed for generating
and detecting transient species opened new avenues for the study of reaction mechanisms and
the ephemeral intermediates that govern them. This pioneering research remains a
cornerstone of physical organic chemistry and a testament to the power of carefully designed
experiments in revealing the fundamental nature of chemical reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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